Cas no 717904-36-4 (2-(4-methylpiperazin-1-yl)-2-oxoacetic acid)

• Product Name: 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid
• CAS No: 717904-36-4
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD04116808
• CID: 562226
• PubChem ID: 2051411
• Update Time: 2025-05-24

2-(4-methylpiperazin-1-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-methyl-a-oxo-
• 2-(4-METHYL-PIPERAZIN-1-YL)-2-OXO-ACETIC ACID
• 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid
• (4-Methyl-piperazin-1-yl)-oxo-acetic acid
• 2-(2-THIENYL)-1,3-THIAZOL-4-YL!METHANOL
• (4-methylpiperazin-1-yl)(oxo)acetic acid
• QRHXDMKVURFNSW-UHFFFAOYSA-N
• 2-(4-methyl-piperazin-1-yl)-2-oxo-acetic acid, AldrichCPR
• FT-0644853
• DTXSID90366001
• (4-methylpiperazin-1-yl)-oxo-acetic acid
• [[[1-[(6-Amino-9H-purin-9-yl)methyl]cyclopropyl]oxy]methyl]-phosphonicacid
• 2-(4-Methyl-piperazin-1-yl)-2-oxo-aceticacid
• CS-0455207
• 2-(4-methylpiperazin-1-yl)-2-oxo-acetic Acid
• 2-(4-methyl-1-piperazinyl)-2-oxoacetic acid
• 2-(4-methyl piperazin-l-yl)-2-oxo acetic acid
• 2-(4-methylpiperazin-1-yl)-2-oxoaceticacid
• A837328
• 717904-36-4
• 4-Methyl-a-oxo-1-piperazineacetic acid
• SCHEMBL2956307
• F1929-0752
• 2-(4-methylpiperazin-1-yl)-2-oxidanylidene-ethanoic acid
• MFCD04116808
• AKOS003590999
• DB-018015

• MDL： MFCD04116808
• Inchi： 1S/C7H12N2O3/c1-8-2-4-9(5-3-8)6(10)7(11)12/h2-5H2,1H3,(H,11,12)
• InChI Key： QRHXDMKVURFNSW-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 172.08500
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 195-196°C
• Boiling Point: 301.5±52.0 °C at 760 mmHg
• Flash Point: 136.1±30.7 °C
• Refractive Index: 1.522
• PSA: 60.85000
• LogP: -1.27920
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-methylpiperazin-1-yl)-2-oxoacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid

Research Brief on 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid (CAS: 717904-36-4): Recent Advances and Applications

2-(4-methylpiperazin-1-yl)-2-oxoacetic acid (CAS: 717904-36-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent literature indicates that 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid has been explored as a building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective PI3K inhibitors, showing promising results in preclinical models of solid tumors. The compound's unique structure, featuring both a piperazine ring and a reactive oxoacetic acid group, allows for versatile modifications that can fine-tune pharmacological properties.

In terms of synthetic approaches, several novel methods for producing 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid have been reported. A recent patent application (WO2023051234) describes an improved catalytic process that yields the compound with higher purity and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for scale-up production in pharmaceutical manufacturing.

Biological studies have revealed interesting structure-activity relationships (SAR) for derivatives of 717904-36-4. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that modifications at the oxoacetic acid moiety significantly affect the compound's ability to interact with protein targets, particularly in the context of neurodegenerative diseases. These findings open new avenues for the design of CNS-active drugs.

The compound has also found applications in radiopharmaceutical development. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful use of 717904-36-4 derivatives as chelating agents for PET imaging probes targeting tumor-associated macrophages. This represents an important advancement in diagnostic imaging technologies.

From a safety and pharmacokinetic perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 2-(4-methylpiperazin-1-yl)-2-oxoacetic acid derivatives. While showing generally favorable characteristics, these studies highlight the importance of careful structural optimization to minimize potential off-target effects.

Looking forward, the versatility of 717904-36-4 continues to attract research attention. Current clinical trials (as listed in ClinicalTrials.gov) include several investigational drugs incorporating this structural motif, particularly in oncology and immunology indications. The compound's ability to serve as a molecular scaffold for diverse therapeutic targets positions it as a valuable asset in modern drug discovery pipelines.